N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide

• IUPAC Name: N-butyl-2-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C19H20ClFN2O2/c1-2-3-11-22-19(25)13-7-4-5-10-17(13)23-18(24)12-14-15(20)8-6-9-16(14)21/h4-10H,2-3,11-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: MMTBFFJYCXDLDB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1NC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C19H20ClFN2O2
• Molecular Weight: 362.8 g/mol

Description

N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide, also known as BCF, is a chemical compound used in scientific research for its potential therapeutic effects. BCF is a small molecule inhibitor that targets a specific protein involved in the regulation of cell growth and division. In

Mechanism of Action

N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide works by binding to the bromodomain of BRD4, which prevents the protein from interacting with other molecules in the cell. This, in turn, disrupts the normal function of BRD4 and leads to the inhibition of gene expression and cell growth. N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has been shown to be highly selective for BRD4, which reduces the risk of off-target effects.
Biochemical and Physiological Effects:
In vitro studies have shown that N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide inhibits the proliferation of cancer cells derived from various tissues, including breast, lung, and colon. N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer treatment. In addition, N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has been shown to inhibit the migration and invasion of cancer cells, which are important steps in the development of metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide is its high selectivity for BRD4, which reduces the risk of off-target effects and toxicity. N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide is also relatively easy to synthesize and purify, which makes it a useful tool for scientific research. However, N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has some limitations for lab experiments. For example, N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide is not very soluble in water, which can make it difficult to use in certain assays. In addition, N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide. One area of interest is the development of more potent and selective inhibitors of BRD4. This could involve modifications to the chemical structure of N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide or the development of entirely new compounds. Another area of interest is the investigation of the role of BRD4 in other diseases, such as inflammation and cardiovascular disease. Finally, there is a need for more in vivo studies to evaluate the safety and efficacy of N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide as a therapeutic agent.

Scientific Research Applications

N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has been shown to inhibit the activity of a protein called bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression and cell growth. BRD4 has been implicated in the development of various types of cancer, including leukemia, lymphoma, and solid tumors. By inhibiting BRD4, N-butyl-2-{[(2-chloro-6-fluorophenyl)acetyl]amino}benzamide has the potential to slow down or stop the growth of cancer cells.